Cas no 1361518-56-0 (3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile)

• Product Name: 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile
• CAS No: 1361518-56-0
• MF: C₁₃H₂Cl₅F₃N₂
• MW: 420.42858839035
• CID: 4968832
• Update Time: 2025-10-29

3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C13H2Cl5F3N2/c14-8-7(9(15)11(17)12(18)10(8)16)4-1-2-6(13(19,20)21)23-5(4)3-22/h1-2H
• InChI Key： ABYPVJKJIOOSGK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(C#N)=NC(C(F)(F)F)=CC=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 466
• XLogP3: 6.6
• Topological Polar Surface Area: 36.7

Additional information on 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile

Introduction to 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile (CAS No. 1361518-56-0) and Its Emerging Applications in Chemical Biology

3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile, identified by the chemical identifier CAS No. 1361518-56-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to the class of nitrile-containing heterocyclic derivatives, characterized by a pyridine core substituted with a perchlorophenyl group at the 3-position and a trifluoromethyl group at the 6-position. The presence of these functional groups imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The perchlorophenyl moiety introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the compound towards biological targets. Meanwhile, the trifluoromethyl group enhances lipophilicity and metabolic stability, critical factors for drug-like properties. These structural attributes have positioned 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile as a versatile building block in medicinal chemistry, particularly in the design of small-molecule inhibitors and probes for therapeutic applications.

Recent advancements in chemical biology have highlighted the potential of this compound in targeting specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated that derivatives of 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile can interact with kinases and other protein targets, inhibiting their activity and thereby disrupting disease-related signaling cascades. The trifluoromethyl group, in particular, has been shown to improve binding affinity by enhancing hydrophobic interactions with aromatic residues in protein active sites.

In addition to its role as an inhibitor, 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile has been explored as a fluorescent probe for cellular imaging. The nitrile group can be excited at specific wavelengths and emits fluorescence, allowing researchers to visualize intracellular processes with high sensitivity. This capability has been leveraged in studying dynamic events such as protein localization, receptor activation, and metabolic pathways. The combination of its inhibitory and imaging properties makes this compound a powerful tool for both drug discovery and biological research.

The synthesis of 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic aromatic substitution to introduce the perchlorophenyl group, followed by electrophilic aromatic substitution to incorporate the trifluoromethyl moiety. Advances in catalytic methods have further refined these processes, enabling more efficient and sustainable production methods.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile and its biological targets. These studies provide insights into binding modes, energetics, and ligand-receptor dynamics, which are crucial for optimizing lead compounds into viable drug candidates. The integration of experimental data with computational predictions has accelerated the discovery process significantly.

The pharmacological profile of 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile has been evaluated through in vitro assays that measure its effects on various enzymes and cell lines. Preliminary results suggest potent activity against targets relevant to cancer therapy, including tyrosine kinases and transcription factors. Furthermore, its ability to cross cell membranes makes it an attractive candidate for oral administration, improving bioavailability compared to hydrophilic compounds.

Future research directions include exploring structure-activity relationships (SAR) to optimize the potency and selectivity of derivatives of 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile. By systematically modifying substituents on the pyridine ring or introducing additional functional groups, researchers aim to develop compounds with enhanced therapeutic profiles. Additionally, investigating the compound's potential in preclinical models will provide further validation of its clinical relevance.

The growing interest in fluorinated compounds like 3-(Perchlorophenyl)-6-(trifluoromethyl)picolinonitrile underscores their importance in modern drug discovery. The unique properties imparted by fluorine atoms—such as increased metabolic stability and improved pharmacokinetic profiles—make them indispensable in designing next-generation therapeutics. As research continues to uncover new applications for this class of molecules, compounds like CAS No. 1361518-56-0 are poised to play a pivotal role in addressing unmet medical needs.